{(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide

• CAS No.: 59361-29-4
• Molecular Formula: C20H32N2OSn
• Molecular Weight: 435.2 g/mol
• IUPAC Name: tributylstannyl N-cyanobenzenecarboximidate
• InChI: InChI=1S/C8H6N2O.3C4H9.Sn/c9-6-10-8(11)7-4-2-1-3-5-7;3*1-3-4-2;/h1-5H,(H,10,11);3*1,3-4H2,2H3;/q;;;;+1/p-1
• InChI Key: YTRTVRLDMFJWFQ-UHFFFAOYSA-M
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)OC(=NC#N)C1=CC=CC=C1

Description

{(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide is an organotin compound characterized by the presence of a phenyl group, a tributylstannyl group, and a cyanamide group. Organotin compounds are known for their applications in organic synthesis, particularly in radical reactions due to the weak, nonionic bond between tin and hydrogen .

Preparation Methods

The synthesis of {(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide typically involves the reaction of tributylstannyl anions with appropriate precursors. One common method involves the addition of tributylstannyllithium to paraformaldehyde, followed by the protection of the resultant alcohol with α-chloroethyl ethyl ether . The reaction conditions often require an inert atmosphere, such as argon, and the use of dry solvents like tetrahydrofuran.

Chemical Reactions Analysis

{(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or other oxidizing agents.

Reduction: It can be reduced using reducing agents such as lithium aluminum hydride.

Substitution: The tributylstannyl group can be substituted with other groups through reactions with halides or other electrophiles.

Radical Reactions: The compound is known to participate in radical reactions due to the presence of the tributylstannyl group, which can cleave homolytically.

Scientific Research Applications

{(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in radical reactions and as a precursor for other organotin compounds.

Biology: The compound’s ability to undergo radical reactions makes it useful in studying biological radical processes.

Medicine: Organotin compounds have been explored for their potential use in pharmaceuticals, although their toxicity limits their applications.

Industry: The compound is used in the production of other organotin compounds and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of {(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide involves the formation of radicals through the homolytic cleavage of the tin-hydrogen bond. These radicals can then participate in various chemical reactions, including addition, substitution, and cyclization reactions . The molecular targets and pathways involved depend on the specific reaction conditions and the nature of the reactants.

Comparison with Similar Compounds

Similar compounds to {(E)-Phenyl[(tributylstannyl)oxy]methylidene}cyanamide include other organotin compounds such as tributyltin hydride and triphenyltin hydride. These compounds share similar properties, such as the ability to participate in radical reactions and their use as reducing agents .